Cas no 1220518-10-4 (6-fluoropyrido[2,3-d]pyrimidine-2,4-diol)

• Product Name: 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol
• CAS No: 1220518-10-4
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• MDL: MFCD22575135
• CID: 2153541
• PubChem ID: 58398887
• Update Time: 2025-06-11

6-fluoropyrido[2,3-d]pyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol
• 6-fluoro-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-fluoro-
• 1220518-10-4
• AT28325
• LAMMUQIWOZBYSL-UHFFFAOYSA-N
• DTXSID30729191
• DB-350479
• 6-Fluoropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• SCHEMBL2171113
• AKOS027422332

• MDL： MFCD22575135
• Inchi： 1S/C7H4FN3O2/c8-3-1-4-5(9-2-3)10-7(13)11-6(4)12/h1-2H,(H2,9,10,11,12,13)
• InChI Key： LAMMUQIWOZBYSL-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C(NC(N2)=O)=O

Computed Properties

• Exact Mass: 181.02875454Da
• Monoisotopic Mass: 181.02875454Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol

Comprehensive Overview of 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol (CAS No. 1220518-10-4)

The compound 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol (CAS No. 1220518-10-4) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[2,3-d]pyrimidine core with a fluorine substituent, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors, antiviral agents, and other bioactive molecules. The presence of the fluorine atom enhances its metabolic stability and binding affinity, which are critical factors in modern medicinal chemistry.

In recent years, the demand for fluorinated pyrimidine derivatives has surged due to their role in addressing global health challenges. For instance, the COVID-19 pandemic highlighted the need for novel antiviral compounds, and 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol has been explored as a potential candidate for such applications. Its mechanism of action often involves interference with nucleic acid synthesis, making it relevant for targeting viral replication pathways. Additionally, its heterocyclic framework is compatible with fragment-based drug design, a trending approach in precision medicine.

From a synthetic chemistry perspective, CAS No. 1220518-10-4 is synthesized through multi-step reactions involving condensation, cyclization, and fluorination. The process often requires careful optimization to achieve high yields and purity, which are essential for industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Researchers also leverage computational tools, such as molecular docking and QSAR modeling, to predict its interactions with biological targets, aligning with the growing trend of AI-driven drug discovery.

Beyond pharmaceuticals, 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol finds applications in agrochemicals, where it serves as a precursor for herbicides and fungicides. The fluorine substitution improves the compound's bioavailability and environmental persistence, addressing the agricultural industry's need for efficient crop protection solutions. This dual utility in human health and agriculture underscores its versatility and economic significance.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. While CAS No. 1220518-10-4 is not classified as hazardous, its degradation products and long-term ecological impact are subjects of ongoing study. Sustainable synthesis methods, including green chemistry principles, are being explored to minimize waste and energy consumption during production. These efforts align with the broader scientific community's focus on eco-friendly chemical processes.

In summary, 6-fluoropyrido[2,3-d]pyrimidine-2,4-diol (CAS No. 1220518-10-4) represents a promising compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it at the forefront of modern scientific research. As interdisciplinary collaborations expand, this molecule is likely to play an even greater role in addressing pressing global challenges.